Cas no 874143-62-1 (Pyrazinamine, 6-chloro-N-(4-methoxyphenyl)-)

• Product Name: Pyrazinamine, 6-chloro-N-(4-methoxyphenyl)-
• CAS No: 874143-62-1
• MF: C₁₁H₁₀ClN₃O
• MW: 235.669600963593
• CID: 1889624
• PubChem ID: 11506930
• Update Time: 2025-06-08

Pyrazinamine, 6-chloro-N-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazinamine, 6-chloro-N-(4-methoxyphenyl)-
• SCHEMBL1122444
• 874143-62-1
• AKOS009106676
• 6-CHLORO-N-(4-METHOXYPHENYL)-2-PYRAZINAMINE
• 6-chloro-N-(4-methoxyphenyl)pyrazin-2-amine

• Inchi： 1S/C11H10ClN3O/c1-16-9-4-2-8(3-5-9)14-11-7-13-6-10(12)15-11/h2-7H,1H3,(H,14,15)
• InChI Key： LHLZNLVNPFGTJD-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=N1)NC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 235.0512396Da
• Monoisotopic Mass: 235.0512396Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 47Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on Pyrazinamine, 6-chloro-N-(4-methoxyphenyl)-

Comprehensive Overview of Pyrazinamine, 6-chloro-N-(4-methoxyphenyl)- (CAS No. 874143-62-1): Properties, Applications, and Research Insights

Pyrazinamine, 6-chloro-N-(4-methoxyphenyl)- (CAS No. 874143-62-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazine core and methoxyphenyl substitution, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, C11H10ClN3O, combines a chloro-substituted pyrazine ring with a 4-methoxyphenyl group, offering versatile reactivity for further derivatization.

In recent years, the demand for 6-chloro-N-(4-methoxyphenyl)pyrazin-2-amine has surged due to its potential applications in drug discovery and crop protection. Researchers are particularly interested in its role as a building block for kinase inhibitors and antimicrobial agents, aligning with the growing focus on precision medicine and sustainable agriculture. The compound’s structure-activity relationship (SAR) has been explored in multiple studies, highlighting its ability to modulate biological pathways effectively.

One of the most searched questions about CAS No. 874143-62-1 revolves around its synthetic routes. The compound is typically prepared via nucleophilic aromatic substitution (SNAr) reactions between 6-chloropyrazin-2-amine and 4-methoxyphenyl derivatives under optimized conditions. Advanced techniques like microwave-assisted synthesis have been employed to enhance yield and purity, addressing the industry’s need for green chemistry practices. Analytical methods such as HPLC and NMR are routinely used for quality control.

The pharmacological potential of Pyrazinamine, 6-chloro-N-(4-methoxyphenyl)- is another hot topic. Preliminary studies suggest its derivatives exhibit anti-inflammatory and antiproliferative properties, making it a candidate for oncology research. Its low toxicity profile and high bioavailability further bolster its appeal. These attributes align with the increasing consumer interest in targeted therapies and personalized healthcare solutions.

From an industrial perspective, the compound’s stability under varying pH and temperature conditions makes it suitable for scalable production. Suppliers often highlight its batch-to-batch consistency, a critical factor for regulatory compliance in GMP manufacturing. Additionally, its compatibility with solid-phase synthesis techniques has expanded its utility in high-throughput screening platforms.

Environmental considerations are also paramount. Recent searches indicate rising interest in the biodegradability and ecotoxicology of CAS 874143-62-1. Regulatory bodies emphasize life cycle assessment (LCA) for such compounds, driving innovations in waste reduction and solvent recovery during synthesis. This aligns with the global push toward carbon-neutral chemical production.

In summary, Pyrazinamine, 6-chloro-N-(4-methoxyphenyl)- represents a nexus of innovation across multiple disciplines. Its multifunctional chemistry, coupled with expanding applications in biomedicine and agroscience, ensures its relevance in contemporary research. As the scientific community continues to explore its molecular mechanisms, this compound is poised to play a pivotal role in addressing some of today’s most pressing challenges in health and sustainability.